Cas no 52531-20-1 (2-(6-Methyl-1H-indol-3-yl)acetic acid)

2-(6-Methyl-1H-indol-3-yl)acetic acid structure
52531-20-1 structure
Product Name:2-(6-Methyl-1H-indol-3-yl)acetic acid
CAS No:52531-20-1
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD10035273
CID:359408
PubChem ID:22490725
Update Time:2025-04-19

2-(6-Methyl-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(6-Methyl-1H-indol-3-yl)acetic acid
    • 1H-Indole-3-acetic acid, 6-methyl-
    • 6-methyl-1H-Indole-3-acetic acid
    • 6-Methylindole-3-acetic Acid
    • KS-9244
    • (6-Methyl-1H-indol-3-yl)acetic acid
    • DTXSID00626123
    • 2-(6-methyl-1H-indol-3-yl)aceticacid
    • AC6295
    • EN300-60375
    • SY058613
    • CS-0453261
    • 52531-20-1
    • CHEMBL232892
    • SB15319
    • SCHEMBL6287419
    • MFCD10035273
    • Z940713560
    • CCA53120
    • AKOS011344347
    • FT-0707204
    • A913548
    • 6-Methyl-indole-3-acetic acid
    • DA-36037
    • MDL: MFCD10035273
    • Inchi: 1S/C11H11NO2/c1-7-2-3-9-8(5-11(13)14)6-12-10(9)4-7/h2-4,6,12H,5H2,1H3,(H,13,14)
    • InChI Key: NSQSUWPYDQJPAS-UHFFFAOYSA-N
    • SMILES: OC(CC1=CNC2C=C(C)C=CC1=2)=O

Computed Properties

  • Exact Mass: 189.07903
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09

2-(6-Methyl-1H-indol-3-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M782610-10mg
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$ 50.00 2022-06-03
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$ 160.00 2022-06-03
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